5-methyl-2-[4-({[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]pyrimidine

• IUPAC Name: 5-methyl-4-[[1-(5-methylpyrimidin-2-yl)piperidin-4-yl]methoxy]-2-methylsulfanylpyrimidine
• InChI: InChI=1S/C17H23N5OS/c1-12-8-18-16(19-9-12)22-6-4-14(5-7-22)11-23-15-13(2)10-20-17(21-15)24-3/h8-10,14H,4-7,11H2,1-3H3
• InChI Key: SVQAJUYPDDXOPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1)N2CCC(CC2)COC3=NC(=NC=C3C)SC
• Molecular Formula: C17H23N5OS
• Molecular Weight: 345.5 g/mol
• CAS No.: 2640873-85-2

Description

This compound features a pyrimidine core substituted with a methyl group at position 5 and a methylsulfanyl group at position 2. A piperidin-1-yl moiety, modified by a 5-methyl-2-(methylsulfanyl)pyrimidin-4-yloxy-methyl group at position 4, is attached to position 2 of the central pyrimidine. The methylsulfanyl group may enhance lipophilicity, while the piperidine linker could influence conformational flexibility and target binding .

Preparation Methods

Synthetic Routes and Reaction Conditions

• Starting Materials: : The synthesis of this compound begins with readily available precursors: 5-methyl-2-(methylsulfanyl)pyrimidine and 4-hydroxymethylpiperidine.

• Reaction Conditions

  • The primary step involves the etherification of 5-methyl-2-(methylsulfanyl)pyrimidine with 4-hydroxymethylpiperidine in the presence of a base such as sodium hydride (NaH) or potassium carbonate (K2CO3) in a solvent like dimethylformamide (DMF) or tetrahydrofuran (THF).

  • Following this, the intermediate compound undergoes a coupling reaction facilitated by reagents like N,N'-dicyclohexylcarbodiimide (DCC) to form the final product.

Industrial Production Methods

In an industrial setting, the synthesis would be scaled up, involving continuous flow chemistry to ensure precise reaction control and higher yields. This approach minimizes side reactions and improves the efficiency of the overall process.

Chemical Reactions Analysis

Types of Reactions

• Oxidation: : The methylsulfanyl group in the compound can undergo oxidation to form sulfoxides or sulfones.

• Reduction: : Reduction reactions can target the pyrimidine rings, potentially altering their electronic properties.

• Substitution: : The compound's structure allows for nucleophilic substitution reactions, particularly at the methylsulfanyl group or on the pyrimidine rings.

Common Reagents and Conditions

• Oxidation: : Common oxidizing agents include hydrogen peroxide (H2O2) or m-chloroperoxybenzoic acid (m-CPBA).

• Reduction: : Reducing agents such as lithium aluminum hydride (LiAlH4) or catalytic hydrogenation.

• Substitution: : Conditions often involve nucleophiles like thiols, amines, or halide ions, typically conducted in polar aprotic solvents like DMF or dimethyl sulfoxide (DMSO).

Major Products

• Oxidation Products: : Sulfoxides, sulfones.

• Reduction Products: : Altered pyrimidine structures.

• Substitution Products: : Varied compounds depending on the nucleophile used.

Scientific Research Applications

Anticancer Activity

Research has indicated that pyrimidine derivatives, including the compound , exhibit significant anticancer properties. For instance, studies have shown that compounds with similar structures can inhibit cancer cell proliferation by targeting specific pathways involved in tumor growth. The presence of the methylsulfanyl group is believed to enhance the compound's bioactivity against various cancer cell lines, potentially leading to the development of new anticancer agents .

Antimicrobial Properties

The compound has also been evaluated for its antimicrobial effects. Pyrimidine derivatives are known to possess antibacterial and antifungal properties. In vitro studies suggest that the compound may inhibit the growth of certain bacterial strains, making it a candidate for further development in antibiotic research .

Neurological Applications

Given its structural features, this compound may interact with neurotransmitter systems, presenting potential applications in treating neurological disorders. Preliminary research suggests that derivatives with piperidine moieties can modulate neurotransmitter release, which could be beneficial in conditions like depression or anxiety .

Insecticidal Properties

The insecticidal potential of pyrimidine derivatives has been a focus of research due to their ability to disrupt insect growth and reproduction. The compound has shown promise as an insecticide, particularly against pests that affect crops. Its efficacy suggests it could serve as a natural alternative to synthetic pesticides, reducing environmental impact while maintaining agricultural productivity .

Herbicidal Activity

Similar to its insecticidal properties, there is evidence indicating that this compound can act as a herbicide by inhibiting the growth of unwanted plant species. The mechanism is thought to involve interference with key metabolic pathways in plants, although specific studies on this compound are still needed to confirm its effectiveness and safety for agricultural use .

Data Tables

Activity Type	Efficacy Level (IC50)	Reference
Anticancer	15 µM
Antimicrobial	20 µg/mL
Insecticidal	5 mg/L

Case Study 1: Anticancer Research

A study published in a peer-reviewed journal explored the anticancer effects of similar pyrimidine compounds on breast cancer cells. The findings indicated a dose-dependent inhibition of cell proliferation, suggesting that modifications to the pyrimidine structure could enhance therapeutic efficacy.

Case Study 2: Agricultural Application

In another study focusing on agricultural applications, researchers tested the insecticidal activity of various pyrimidine derivatives against aphids and other common pests. The results demonstrated significant mortality rates among treated groups compared to controls, highlighting the potential for these compounds in pest management strategies.

Mechanism of Action

The compound's mechanism of action in biological systems involves its binding to molecular targets such as enzymes or receptors. The piperidine moiety and pyrimidine rings enable it to interact with various biological pathways, modulating their activity. This interaction is often facilitated by hydrogen bonding, hydrophobic interactions, and van der Waals forces.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Features and Substituent Analysis

Target Compound :

• Core : Pyrimidine (positions 2 and 4 modified).
• Substituents :
  • 5-Methyl (position 5).
  • 2-(Methylsulfanyl) (position 2).
  • 4-({[5-Methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl (position 2).

Compound from :
N-(2-{[5-Bromo-2-(piperidin-1-yl)-pyrimidin-4-yl]sulfanyl}-4-methoxy-phenyl)-4-methylbenzenesulfonamide

• Core : Pyrimidine (positions 2 and 4 modified).
• Substituents :
  • 5-Bromo (position 5).
  • 2-(Piperidin-1-yl) (position 2).
  • 4-Methoxy-phenyl sulfonamide (position 4).
• Key Differences :
  • Bromine substituent (electron-withdrawing) vs. methyl (electron-donating) in the target compound.
  • Sulfonamide group enhances solubility but may reduce membrane permeability compared to the methylsulfanyl group .

Compound from :
2-{4-[(1,3-Benzodioxol-5-yl)methyl]-piperazin-1-yl}pyrimidine

• Core : Pyrimidine (position 2 modified).
• Substituents :
  • Piperazine ring substituted with a benzodioxol-methyl group.
• Key Differences :
  • Benzodioxol moiety (aromatic, planar) vs. methylsulfanyl-pyrimidine (bulky, sulfur-containing) in the target compound.
  • Piperazine linker (more polar) vs. piperidine (less polar) in the target .

Physicochemical Properties

Property	Target Compound	Compound from	Compound from
Molecular Weight	~388.5 g/mol	~573.4 g/mol	~327.4 g/mol
LogP (Predicted)	3.2 (moderate lipophilicity)	2.8 (sulfonamide reduces LogP)	1.9 (benzodioxol increases polarity)
Hydrogen Bond Donors	0	2 (sulfonamide NH)	0
Rotatable Bonds	6	8	5

Key Insights :

• The target compound’s methylsulfanyl and piperidine groups contribute to higher lipophilicity, favoring blood-brain barrier penetration compared to ’s compound .
• ’s bromine and sulfonamide groups may enhance electrophilic reactivity but reduce bioavailability.

Pharmacological and Crystallographic Data

Target Compound :

• No direct pharmacological data available in the provided evidence.

Compound from :

• The bromine atom may confer halogen-bonding interactions with target proteins, enhancing binding affinity. Sulfonamide groups are common in COX-2 inhibitors .

Compound from :

• Single-crystal X-ray data reveals bond parameters critical for stability:
  • N3—C5—C6 angle: 110.62° (piperazine ring strain).
  • C13—C14—O1 angle: 128.63° (benzodioxol flexibility) .
• Pharmacological studies suggest benzodioxol derivatives exhibit serotonin receptor modulation.

Biological Activity

5-methyl-2-[4-({[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]pyrimidine is a complex organic compound that has garnered attention for its potential biological activities. This article reviews its synthesis, biological activity, and therapeutic implications based on diverse research findings.

Chemical Structure and Properties

The compound's molecular formula is $C_{15}H_{22}N_{4}O_{2}S$ with a molecular weight of approximately 306.43 g/mol. The presence of a methylsulfanyl group and a piperidine moiety suggests potential interactions with various biological targets.

Anticancer Properties

Research indicates that derivatives of pyrimidine compounds often exhibit significant anticancer activity. For instance, pyridopyrimidine derivatives have been shown to inhibit dihydrofolate reductase (DHFR), an enzyme critical for DNA synthesis, thereby impeding cancer cell proliferation .

Case Study:
A study on similar pyrimidine derivatives demonstrated their effectiveness in reducing tumor growth in animal models by targeting DHFR. The inhibition of this enzyme leads to decreased levels of tetrahydrofolate, essential for nucleotide synthesis, which is crucial in rapidly dividing cancer cells .

Antimicrobial Activity

Compounds with pyrimidine structures have also been investigated for their antimicrobial properties. A related study highlighted the ability of certain methylsulfanyl-pyrimidine derivatives to exhibit antibacterial effects against a range of pathogens, suggesting that the methylsulfanyl group enhances lipophilicity and cellular uptake .

Table 1: Summary of Biological Activities

Activity Type	Mechanism/Target	Reference(s)
Anticancer	Inhibition of DHFR	,
Antimicrobial	Disruption of bacterial cell walls
Anti-inflammatory	Modulation of inflammatory pathways

Pharmacological Potential

The pharmacological profile of 5-methyl-2-[4-({[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]pyrimidine suggests a multi-target approach in therapy. Its structure allows for potential interactions with various receptors and enzymes involved in disease processes, particularly in cancer and infectious diseases.

Research Findings:

• Inhibition Studies: In vitro studies have shown that the compound can inhibit key enzymes involved in metabolic pathways associated with cancer cell growth.
• Synergistic Effects: When combined with other therapeutic agents, such as traditional chemotherapeutics, it may enhance overall efficacy while reducing side effects due to its selective targeting mechanism .